Cas no 74375-66-9 (2,1,3-Benzothiadiazole-5-methanamine)

2,1,3-Benzothiadiazole-5-methanamine is a heterocyclic organic compound featuring a benzothiadiazole core with an aminomethyl functional group at the 5-position. This structure imparts unique electronic and photophysical properties, making it valuable in materials science, particularly in the development of organic semiconductors, fluorescent probes, and optoelectronic devices. Its electron-deficient benzothiadiazole moiety enhances charge transport characteristics, while the primary amine group offers reactivity for further functionalization. The compound exhibits strong absorption and emission in the visible spectrum, contributing to its utility in light-harvesting applications. Its stability and synthetic versatility make it a preferred intermediate for designing advanced functional materials with tailored optical and electronic properties.

2,1,3-Benzothiadiazole-5-methanamine structure

74375-66-9 structure

Product Name:2,1,3-Benzothiadiazole-5-methanamine

CAS No:74375-66-9

MF:C₇H₇N₃S

MW:165.215579271317

CID:577428

PubChem ID:3058007

Update Time:2025-05-27

2,1,3-Benzothiadiazole-5-methanamine Chemical and Physical Properties

Names and Identifiers

- 2,1,3-benzothiadiazol-5-ylmethanamine
- 2,1,3-Benzothiadiazole-5-methanamine
- 2,1,3-Benzothiadiazol-2(S(sup IV))-5-methanamine
- 5-Aminomethylbenzo-2,1,3-thiadiazol
- AC1MHUMU
- Ambcb4003734
- BRN 0129043
- C-benzo[1,2,5]thiadiazol-5-yl-methylamine
- CTK2I0542
- SureCN3275924
- (2,1,3-Benzothiadiazol-5-ylmethyl)amine, AldrichCPR
- 4-27-00-08099 (Beilstein Handbook Reference)
- (2,1,3-benzothiadiazol-5-ylmethyl)amine
- CS-0286130
- 74375-66-9
- EN300-1696975
- DTXSID40225371
- AKOS006282318
- (2,1,3-benzothiadiazol-5-yl)methanamine
- 1-(2,1,3-BENZOTHIADIAZOL-5-YL)METHANAMINE
- SCHEMBL3275924
- Benzo[c][1,2,5]thiadiazol-5-ylmethanamine
- Inchi： 1S/C7H7N3S/c8-4-5-1-2-6-7(3-5)10-11-9-6/h1-3H,4,8H2
- InChI Key： URBXYCAJWJKVEC-UHFFFAOYSA-N
- SMILES： S1N=C2C=CC(CN)=CC2=N1

Computed Properties

Exact Mass: 165.03606841g/mol
Monoisotopic Mass: 165.03606841g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 142
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 80Å²

Experimental Properties

Density: 1.383
Boiling Point: 291.9°Cat760mmHg
Flash Point: 130.3°C
Refractive Index: 1.718

2,1,3-Benzothiadiazole-5-methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1696975-0.05g	(2,1,3-benzothiadiazol-5-yl)methanamine	74375-66-9		0.05g	$217.0	2023-05-27
Enamine	EN300-1696975-0.1g	(2,1,3-benzothiadiazol-5-yl)methanamine	74375-66-9		0.1g	$227.0	2023-05-27
Enamine	EN300-1696975-0.25g	(2,1,3-benzothiadiazol-5-yl)methanamine	74375-66-9		0.25g	$237.0	2023-05-27
Enamine	EN300-1696975-0.5g	(2,1,3-benzothiadiazol-5-yl)methanamine	74375-66-9		0.5g	$248.0	2023-05-27
Enamine	EN300-1696975-1.0g	(2,1,3-benzothiadiazol-5-yl)methanamine	74375-66-9		1g	$258.0	2023-05-27
Enamine	EN300-1696975-2.5g	(2,1,3-benzothiadiazol-5-yl)methanamine	74375-66-9		2.5g	$507.0	2023-05-27
Enamine	EN300-1696975-5.0g	(2,1,3-benzothiadiazol-5-yl)methanamine	74375-66-9		5g	$750.0	2023-05-27
Enamine	EN300-1696975-10.0g	(2,1,3-benzothiadiazol-5-yl)methanamine	74375-66-9		10g	$1112.0	2023-05-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1356800-50mg	Benzo[c][1,2,5]thiadiazol-5-ylmethanamine	74375-66-9	95%	50mg	￥5072.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1356800-100mg	Benzo[c][1,2,5]thiadiazol-5-ylmethanamine	74375-66-9	95%	100mg	￥4898.00	2024-07-28